Cas no 1690772-73-6 (2-(1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonamide)

• Product Name: 2-(1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonamide
• CAS No: 1690772-73-6
• MF: C₆H₁₁N₃O₂S
• MW: 189.235439538956
• CID: 5245496
• PubChem ID: 103003949
• Update Time: 2026-03-08

2-(1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-ethanesulfonamide, 1-methyl-
• 2-(1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonamide

• Inchi： 1S/C6H11N3O2S/c1-9-6(2-4-8-9)3-5-12(7,10)11/h2,4H,3,5H2,1H3,(H2,7,10,11)
• InChI Key： YXVNGWSVVOVIQE-UHFFFAOYSA-N
• SMILES： N1(C)C(CCS(N)(=O)=O)=CC=N1

Additional information on 2-(1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonamide

Introduction to 2-(1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonamide (CAS No. 1690772-73-6)

2-(1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This sulfonamide derivative, identified by the CAS number 1690772-73-6, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The compound’s molecular structure, featuring a pyrazole ring substituted with a methyl group at the 1-position and an ethane-1-sulfonamide moiety at the 2-position, contributes to its distinct chemical behavior and biological activity.

The pyrazole scaffold is a well-known heterocyclic system widely recognized for its role in various pharmacophores. Its presence in 2-(1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonamide enhances the compound’s ability to interact with biological targets, making it a valuable candidate for further exploration in drug development. The sulfonamide group, on the other hand, is renowned for its versatility in medicinal chemistry, often serving as a key pharmacophore in antibiotics, anti-inflammatory agents, and other therapeutic molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 2-(1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonamide with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This potential has sparked interest in exploring its efficacy in treating inflammatory diseases, where traditional sulfonamide derivatives have shown promise.

In vitro studies have begun to unravel the mechanistic aspects of 2-(1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonamide. Initial research indicates that the compound may interfere with key signaling pathways by modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are critical in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By inhibiting their activity, 2-(1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonamide could potentially reduce inflammation and mitigate symptoms associated with chronic inflammatory conditions.

The synthesis of 2-(1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the methyl group at the 1-position of the pyrazole ring and subsequent sulfonation at the 2-position are critical steps that determine the compound’s final properties. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, making it feasible to conduct extensive pharmacological evaluations.

One of the most compelling aspects of 2-(1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonamide is its potential for structural modification. By varying substituents on the pyrazole ring or introducing additional functional groups, researchers can fine-tune its biological activity. This flexibility opens up numerous possibilities for developing novel derivatives with enhanced potency, selectivity, and reduced side effects. Such modifications are essential for optimizing drug candidates for clinical use.

The safety profile of 2-(1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonamide is another area of active investigation. Preliminary toxicology studies suggest that the compound exhibits moderate solubility in water and moderate bioavailability when administered orally. These properties are favorable for drug development, as they allow for easy formulation into oral dosage forms. However, further studies are needed to assess potential long-term effects and identify any toxic liabilities that may arise from chronic exposure.

The role of computational tools in studying 2-(1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These simulations help predict binding modes, affinity scores, and even potential side reactions, thereby accelerating the drug discovery process. By integrating computational methods with experimental data, researchers can gain a comprehensive understanding of the compound’s behavior.

Future directions for research on 2-(1-methyl-1H-pyrazol-5-yl)ethane-1-sulfonamide include exploring its potential in combination therapies. Given its anti-inflammatory properties, it may synergize with other drugs used to treat chronic diseases such as rheumatoid arthritis or inflammatory bowel disease. Combination therapies often yield better outcomes than single-agent treatments by targeting multiple pathways simultaneously or by enhancing overall efficacy while reducing side effects.

The industrial significance of 2-(1-methyl-1H-pyrazol-5-ylyl)ethane-l-sulfonamide extends beyond academic research. Pharmaceutical companies are increasingly interested in novel sulfonamide derivatives due to their broad therapeutic applications. The development of efficient synthetic routes and scalable production methods would be crucial for commercializing this compound if it proves effective in clinical trials. Such advancements would not only benefit patients but also drive innovation in medicinal chemistry.

In conclusion, 2-(l-methyl-lH-pyrazol-S-yI)-ethane-l-sulfonarnide (CAS No.l 1690772-l73-l) represents a promising candidate for further exploration in pharmaceutical research Its unique structural features combined with preliminary evidence of biological activity make it an attractive molecule for drug discovery efforts Current studies highlight its potential as an anti-inflammatory agent but also underscore the need for additional research to fully understand its therapeutic profile safety profileand industrial viability Future investigations should focus on optimizing synthesis methodologies exploring structural modificationsand evaluating clinical efficacy to harness this compounds full potential